Cas no 2171190-42-2 (4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido-2-methylbut-2-enoic acid)

• Product Name: 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido-2-methylbut-2-enoic acid
• CAS No: 2171190-42-2
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5767415
• PubChem ID: 165563940
• Update Time: 2025-10-20

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2171190-42-2
• 4-[(3S)-3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-5-methylhexanamido]-2-methylbut-2-enoic acid
• EN300-1545136
• 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido-2-methylbut-2-enoic acid

• Inchi： 1S/C28H34N2O5/c1-18(2)14-20(15-26(31)29-13-12-19(3)27(32)33)16-30-28(34)35-17-25-23-10-6-4-8-21(23)22-9-5-7-11-24(22)25/h4-12,18,20,25H,13-17H2,1-3H3,(H,29,31)(H,30,34)(H,32,33)/b19-12-/t20-/m0/s1
• InChI Key： CKWFYJMPQKMKQH-CBXNMNPBSA-N
• SMILES： O(C(NC[C@H](CC(NC/C=C(\C(=O)O)/C)=O)CC(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido-2-methylbut-2-enoic acid

4-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-5-methylhexanamido-2-methylbut-2-enoic Acid: A Comprehensive Overview

The compound 4-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino methyl 5-methylhexanamido 2-methylbut-2-enoic acid (CAS No. 2171190-42-2) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the 3-position, and a substituted butenoic acid moiety. Its unique architecture makes it a valuable tool in peptide synthesis, drug discovery, and other advanced chemical applications.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging state-of-the-art methodologies such as stereoselective synthesis and catalytic asymmetric reactions. The presence of the Fmoc group, a well-known protecting group in peptide chemistry, underscores its utility in solid-phase synthesis. This group plays a critical role in controlling the reactivity of amino groups during peptide assembly, ensuring high yields and purity in the final product.

The stereochemistry at the 3-position of the compound is particularly significant. The (S)-configuration at this center is essential for determining the compound's biological activity and selectivity. Recent studies have demonstrated that such chiral centers can significantly influence molecular interactions, making this compound a promising candidate for enantioselective catalysis and asymmetric synthesis.

In terms of applications, this compound has shown potential in various therapeutic areas. For instance, its ability to act as a substrate in enzymatic reactions has been explored in recent research. By incorporating this compound into enzyme assays, scientists have gained insights into enzyme specificity and catalytic mechanisms. Furthermore, its role as an intermediate in the synthesis of bioactive molecules has been highlighted in several publications.

The structural complexity of 4-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino methyl 5-methylhexanamido 2-methylbut-2-enoic acid also makes it an attractive candidate for studying molecular recognition and self-assembling systems. Its ability to form supramolecular structures under specific conditions has been documented in recent studies, offering new avenues for materials science and nanotechnology.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines principles from organic synthesis and stereochemistry. Key steps include the installation of the Fmoc group, selective protection/deprotection strategies, and stereoselective formation of the chiral center. These steps are meticulously optimized to ensure high purity and enantiomeric excess in the final product.

Moreover, computational chemistry has played a pivotal role in understanding the properties of this compound. Advanced molecular modeling techniques have been employed to predict its solubility, stability, and interaction with biological targets. These insights are invaluable for guiding experimental design and optimizing synthetic routes.

In conclusion, 4-(3S)-3-{(9H-fluoren-9-yl)methoxycarbonyl}amino methyl 5-methylhexanamido 2-methylbut-2-enoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups make it an indispensable tool for researchers in academia and industry alike. As ongoing research continues to uncover new possibilities for this compound, its significance in the chemical sciences is expected to grow further.